Cas no 865247-62-7 (ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865247-62-7
• MF: C₂₀H₂₁N₃O₇S₂
• MW: 479.526642560959
• CID: 6174582
• PubChem ID: 4048432
• Update Time: 2025-07-18

ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• ethyl 2-[2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• AKOS024607426
• 865247-62-7
• F1366-2924
• ethyl 2-[(2Z)-2-[(2,4-dimethoxybenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• (Z)-ethyl 2-(2-((2,4-dimethoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C20H21N3O7S2/c1-4-30-18(24)11-23-15-8-6-13(32(21,26)27)10-17(15)31-20(23)22-19(25)14-7-5-12(28-2)9-16(14)29-3/h5-10H,4,11H2,1-3H3,(H2,21,26,27)/b22-20-
• InChI Key： JBOUTMZGORLEIP-XDOYNYLZSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2OC)OC)=O)/N(CC(=O)OCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 479.082
• Monoisotopic Mass: 479.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 171Ų

Additional information on ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-62-7)

Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the chemical identifier CAS No. 865247-62-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino and 6-sulfamoyl functional groups, embedded within a 2,3-dihydro-1,3-benzothiazol backbone, suggests a multifaceted interaction with biological targets.

The pharmacological relevance of Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is underscored by its design as a synthetic intermediate in the development of novel bioactive agents. The presence of the ethyl acetate moiety at the terminal position not only influences the solubility and metabolic stability of the compound but also serves as a versatile handle for further derivatization. This flexibility is particularly valuable in medicinal chemistry where structural modifications can significantly alter biological activity.

In recent years, there has been a surge in research focusing on benzothiazole derivatives due to their demonstrated efficacy in various therapeutic domains. The benzothiazole scaffold is known for its ability to modulate multiple biological pathways, making it an attractive scaffold for drug discovery. Specifically, compounds featuring sulfamoyl and imino groups have shown promise in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate leverages these properties to potentially offer new therapeutic strategies.

The synthesis of this compound involves a series of well-established organic transformations that highlight its accessibility despite its complex structure. Key steps include condensation reactions to form the imine linkage and sulfamoylation processes to introduce the sulfamoyl group. The use of dimethoxybenzoyl as a protecting group for the imine functionality ensures regioselective transformations while maintaining overall molecular integrity. These synthetic strategies are crucial for achieving high yields and purity levels required for preclinical and clinical studies.

The biological activity of Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been explored in several recent studies. One notable area of investigation has been its potential role as an inhibitor of enzymes implicated in cancer progression. The sulfamoyl group has been shown to interact with active sites of target enzymes through hydrogen bonding and electrostatic interactions, leading to inhibition of their catalytic activity. Furthermore, the presence of the aromatic dimethoxybenzoyl moiety may enhance binding affinity by participating in π-stacking interactions with aromatic residues in protein targets.

In addition to oncology applications, this compound has been examined for its antimicrobial properties. The structural features of Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate suggest its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated promising results in vitro against a range of Gram-positive and Gram-negative bacteria. These findings are particularly relevant in light of the growing concern over antibiotic resistance and the need for novel antimicrobial agents.

The pharmacokinetic profile of Ethyl 2-(2Z)-2-(2,4-dimethoxybenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-y acetate is another critical aspect that has been investigated. Due to its molecular weight and functional group distribution, it is expected to exhibit moderate solubility in both aqueous and lipid environments. This property is advantageous for achieving optimal bioavailability following oral administration. Additionally，the stability of the molecule under physiological conditions ensures that it can undergo metabolic processes without significant degradation before reaching target sites.

The development pipeline for Ethyl 2-(Z)-[[(Ethyl)carbonyloxy]methylidene]amino]-6-sulfonatooxido]-5-methylthieno[3,b]thiopheneacetate (CAS No. 86524762–7) continues to evolve with new synthetic methodologies being explored to improve yield and scalability. Advances in flow chemistry have enabled more efficient production processes while minimizing waste generation—a critical consideration for sustainable pharmaceutical manufacturing practices today’s regulatory environment emphasizes green chemistry principles alongside efficacy when evaluating new drug candidates.

The future prospects for this compound are promising as ongoing research continues to uncover novel mechanisms through which benzothiazole derivatives can be utilized therapeutically without significant side effects associated with earlier generations’ drugs within this class family . By fine-tuning structural elements such as substituents on rings or lengthening side chains , researchers hope not only enhance potency but also broaden spectrum coverage against resistant strains pathogens currently challenging modern medicine’s armamentarium . Moreover , computational modeling techniques including molecular dynamics simulations are increasingly employed predict how different conformations might interact differently proteins , thus guiding rational design efforts toward higher success rates during clinical trials phases ahead .